Cas no 5267-21-0 (Benzenamine,N-hydroxy-5-methyl-2,4-dinitro-)

• Product name: Benzenamine,N-hydroxy-5-methyl-2,4-dinitro-
• CAS No: 5267-21-0
• MF: C₂₆H₂₈N₄O₄
• MW: 460.52492
• CID: 384670
• PubChem ID: 5224279

Benzenamine,N-hydroxy-5-methyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-hydroxy-5-methyl-2,4-dinitro-
• 2-cyano-3-[9-methyl-2-(4-methylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]-N-(3-propan-2-yloxypropyl)prop-2-enamide
• 5267-21-0
• DTXSID90411308

• Inchi： InChI=1S/C26H28N4O4/c1-17(2)33-14-6-12-28-24(31)20(16-27)15-22-25(34-21-10-8-18(3)9-11-21)29-23-19(4)7-5-13-30(23)26(22)32/h5,7-11,13,15,17H,6,12,14H2,1-4H3,(H,28,31)
• InChI Key： JYGAJWPCQZJVOB-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)OC2=C(C(=O)N3C=CC=C(C3=N2)C)C=C(C#N)C(=O)NCCCOC(C)C

Computed Properties

• Exact Mass: 460.21124
• Monoisotopic Mass: 460.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.02